Cas no 54675-30-8 (2(1H)-Quinolinone,1-ethyl-4-hydroxy-)

1-Ethyl-4-hydroxy-2(1H)-quinolinone is a heterocyclic organic compound featuring a quinolinone core substituted with an ethyl group at the 1-position and a hydroxyl group at the 4-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound exhibits potential biological activity due to its quinolinone scaffold, which is known for antimicrobial, anti-inflammatory, and kinase inhibitory effects. Its hydroxyl group enhances solubility and reactivity, facilitating further functionalization. The ethyl substitution improves metabolic stability, making it suitable for drug development. This compound is particularly useful in medicinal chemistry for designing novel therapeutic agents targeting various diseases. Its well-defined structure and purity ensure reproducibility in research applications.
2(1H)-Quinolinone,1-ethyl-4-hydroxy- structure
54675-30-8 structure
Product Name:2(1H)-Quinolinone,1-ethyl-4-hydroxy-
CAS No:54675-30-8
MF:C11H11NO2
MW:189.210542917252
CID:370868
PubChem ID:54684641
Update Time:2025-07-02

2(1H)-Quinolinone,1-ethyl-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Quinolinone,1-ethyl-4-hydroxy-
    • 1-Ethyl-4-hydroxy-2(1H)-quinolinone
    • 1-ethyl-4-hydroxyquinolin-2-one
    • SCHEMBL9535544
    • Oprea1_828864
    • DTXSID40715742
    • NCGC00176412-01
    • 1-ethyl-4-hydroxy-1,2-dihydroquinolin-2-one
    • MLS000104402
    • HMS1529E13
    • 1-Ethyl-4-hydroxy carbostyril
    • CHEMBL1452071
    • MFCD00101265
    • AKOS004907300
    • BGDQBJBWFAWHHJ-UHFFFAOYSA-N
    • 54675-30-8
    • 4-hydroxy-1-ethylcarbostyril
    • BRD-K18813108-001-01-0
    • HMS2288D21
    • 1,1-ethyl-4-hydroxy-carbostyril
    • CCG-201581
    • SMR000054337
    • SB67857
    • BRD-K18813108-001-09-3
    • Cambridge id 5102827
    • CS-0327011
    • 1-Ethyl-4-hydroxyquinolin-2(1H)-one
    • Maybridge4_002917
    • NS-01738
    • NCGC00080388-02
    • Inchi： 1S/C11H11NO2/c1-2-12-9-6-4-3-5-8(9)10(13)7-11(12)14/h3-7,13H,2H2,1H3
    • InChI Key： BGDQBJBWFAWHHJ-UHFFFAOYSA-N
    • SMILES： OC1=CC(N(CC)C2C=CC=CC=21)=O

Computed Properties

  • Exact Mass: 189.07903
  • Monoisotopic Mass: 189.078979
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5
  • XLogP3: 1.2

Experimental Properties

  • Density: 1.264
  • Boiling Point: 307.6°C at 760 mmHg
  • Flash Point: 139.8°C
  • Refractive Index: 1.62
  • PSA: 40.54

2(1H)-Quinolinone,1-ethyl-4-hydroxy- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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Crysdot LLC
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Crysdot LLC
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